3-Bromo-6-chloro-1-methylpyridin-2(1H)-one

• IUPAC Name: 3-bromo-6-chloro-1-methylpyridin-2-one
• InChI: InChI=1S/C6H5BrClNO/c1-9-5(8)3-2-4(7)6(9)10/h2-3H,1H3
• InChI Key: OCLAGCKEZUTYND-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C(C1=O)Br)Cl
• Molecular Formula: C6H5BrClNO
• Molecular Weight: 222.47 g/mol

Description

3-Bromo-6-chloro-1-methylpyridin-2(1H)-one, commonly referred to as 3BC1M, is a heterocyclic organic compound with a wide range of applications in the scientific research field. It is a colorless solid that is soluble in water and organic solvents. 3BC1M is used as a reagent for the synthesis of other organic compounds, as a catalyst for certain reactions, and as a building block for various materials. It is also used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

Organic Synthesis and Halogen Dance Reactions

One study highlights the synthesis of unique halogen-rich intermediates, including "3-Bromo-6-chloro-1-methylpyridin-2(1H)-one," through halogen dance reactions. This process allows for the creation of pentasubstituted pyridines with functionalities that can be further manipulated chemically (Wu et al., 2022). The versatility of this compound is demonstrated by its ability to undergo regioselective transformations, providing a valuable tool for developing complex organic molecules.

Crystal Structure Analysis

Another aspect of research involving "3-Bromo-6-chloro-1-methylpyridin-2(1H)-one" is its use in crystal structure analysis. The synthesis and characterization of Schiff base compounds related to "3-Bromo-6-chloro-1-methylpyridin-2(1H)-one" have been explored, revealing insights into their crystallographic properties and potential antibacterial activities (Wang et al., 2008). These studies provide foundational knowledge for understanding the structural dynamics and potential biological applications of these compounds.

Medicinal Chemistry and Drug Design

The compound's role as an intermediate in the synthesis of complex heterocycles is of particular interest in medicinal chemistry. For instance, its transformation into various difunctionalized pyrazin-2(1H)-ones showcases the compound's utility in creating bioactive molecules with potential therapeutic applications (Mampuys et al., 2019). This illustrates the broader relevance of "3-Bromo-6-chloro-1-methylpyridin-2(1H)-one" in the development of new drugs and understanding their mechanisms of action.

Coordination Chemistry

Research on coordination polymers of cadmium(II) with halide bridges and pyridine-type ligands, including structures related to "3-Bromo-6-chloro-1-methylpyridin-2(1H)-one," reveals significant insights into the formation of coordination polymers. These studies contribute to the understanding of metal-organic frameworks (MOFs) and their potential applications in catalysis, gas storage, and separation processes (Hu et al., 2003).